Cas no 147027-04-1 (rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid)

Technical Introduction: rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid is a chiral heterocyclic compound featuring a five-membered oxathiolane ring with hydroxyl and carboxylic acid functional groups. Its trans configuration and racemic form make it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both hydroxyl and carboxyl groups enables diverse reactivity, facilitating derivatization for applications in asymmetric synthesis or as a building block for bioactive molecules. The oxathiolane scaffold is of interest due to its structural similarity to nucleoside analogs, suggesting potential utility in antiviral or medicinal chemistry research. This compound is typically handled under controlled conditions due to its reactive functional groups.

rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid structure

147027-04-1 structure

Product Name:rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid

CAS No:147027-04-1

MF:C₄H₆O₄S

MW:150.153040409088

CID:100915

PubChem ID:15216615

Update Time:2025-10-23

rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY-, TRANS-
- 1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy-, (2R,5R)-rel- (9CI)
- rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid
- LOWHAEXKCMFUMV-OKKQSCSOSA-N
- 1,3-Oxathiolane-2-carboxylicacid,5-hydroxy-,trans-(9CI)
- A mixture of: trans-(2R)-5-acetoxy-1,3-oxathiolane-2-carboxylic acid cis-(2R)-5-acetoxy-1,3-oxathiolane-2-carboxylic acid
- AKOS006291479
- SCHEMBL8317048
- 1,3-Oxathiolane-2-carboxylic acid, 5-hydroxy-, (2R,5R)-rel-
- DTXSID301188983
- 147027-04-1
- 1,3-OXATHIOLANE-2-CARBOXYLICACID,5-HYDROXY-,TRANS-
- (2S,5S)-5-HYDROXY-1,3-OXATHIOLANE-2-CARBOXYLIC ACID
- (2R,5R)-5-Hydroxy-1,3-oxathiolane-2-carboxylic acid
- Inchi： 1S/C4H6O4S/c5-2-1-9-4(8-2)3(6)7/h2,4-5H,1H2,(H,6,7)/t2-,4-/m0/s1
- InChI Key： LOWHAEXKCMFUMV-OKKQSCSOSA-N
- SMILES： S1[C@@H](C(=O)O)O[C@@H](C1)O

Computed Properties

Exact Mass: 149.99868
Monoisotopic Mass: 149.99867984g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 92.1Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Melting Point: >87°C (dec.)
Boiling Point: 434.9±45.0 °C at 760 mmHg
Flash Point: 216.8±28.7 °C
Solubility: DMSO (Slightly), Methanol (Slightly)
PSA: 66.76
LogP: -0.52110
Vapor Pressure: 0.0±2.4 mmHg at 25°C

rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22-38-41-43
Safety Instruction： 22-24-26-37/39
Hazardous Material Identification：
Risk Phrases：22-38-41-43
Storage Condition：Refrigerator

rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid Pricemore >>

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